1H-Pyrazolo[3,4-c]pyridazin-3(2H)-one

• IUPAC Name: 1,2-dihydropyrazolo[3,4-c]pyridazin-3-one
• InChI: InChI=1S/C5H4N4O/c10-5-3-1-2-6-7-4(3)8-9-5/h1-2H,(H2,7,8,9,10)
• InChI Key: DWNDGHRTRSFQFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=NC2=C1C(=O)NN2
• Molecular Formula: C5H4N4O
• DSSTOX Substance ID: DTXSID60568535
• Molecular Weight: 136.11 g/mol
• CAS RN: 2125-85-1

Description

1H-Pyrazolo[3,4-c]pyridazin-3(2H)-one is a chemical compound. It has been mentioned in the context of the crystal structure of human ERK2 complexed with a pyrazolo[3,4-c]pyridazine derivative.

Synthesis Analysis

The synthesis of 1H-Pyrazolo[3,4-c]pyridazin-3(2H)-one derivatives has been reported in several studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. For instance, N-1 and N-2 are accessed through protection-group and N-alkylation reactions; C-3 through tandem borylation and Suzuki–Miyaura cross-coupling reactions; C-5 through Pd-catalysed Buchwald–Hartwig amination; and C-7 through selective metalation with TMPMgCl.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-Pyrazolo[3,4-c]pyridazin-3(2H)-one derivatives have been described in several studies. These reactions include protection-group and N-alkylation reactions, tandem borylation and Suzuki–Miyaura cross-coupling reactions, Pd-catalysed Buchwald–Hartwig amination, and selective metalation with TMPMgCl.

Future Directions

The future directions for the research and development of 1H-Pyrazolo[3,4-c]pyridazin-3(2H)-one derivatives could involve the exploration of novel heterocyclic fragments for fragment-based drug discovery (FBDD) due to their prevalence in biologically active compounds. The synthesis of 5-halo-1H-pyrazolo[3,4-c]pyridine scaffolds and their selective elaboration along multiple growth-vectors could be a promising area of research.